GPA512

• CAS RN: 1808115-35-6
• Molecular Formula: C17H25NO6S
• Molecular Weight: 371.45
• IUPAC Name: methyl N-acetyl-S-((2aR,2a1S,4aR,6S,7R)-2a1-hydroxy-6-methyl-1-oxodecahydroindeno[1,7-bc]furan-7-yl)-L-cysteinate
• InChI: InChI=1S/C17H25NO6S/c1-8-6-10-4-5-12-17(10,22)13(16(21)24-12)14(8)25-7-11(15(20)23-3)18-9(2)19/h8,10-14,22H,4-7H2,1-3H3,(H,18,19)/t8-,10+,11-,12+,13?,14+,17+/m0/s1
• InChI Key: QXOOJZPKZHXIHX-VZRFOGRKSA-N
• SMILES: C[C@H]1C[C@@H](CC[C@H]2OC3=O)[C@]2(O)C3[C@@H]1SC[C@H](NC(C)=O)C(OC)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: GPA512; GPA-512; GPA 512

Description

GPA512 is a prodrug of aliellalactone, inhibiting STAT3 and preventing the transcription of STAT3 regulated genes.

Scientific Research Applications

• Nanotechnology and Immunodetection :

  • Baniukevic et al. (2013) developed a method using Surface-enhanced Raman scattering (SERS) and magnetic gold nanoparticles for detecting bovine leukemia virus antigen gp51. This technology could be applied to detect other proteins as well, showcasing GPA512's potential in nanotechnology and immunodetection applications (Baniukevic et al., 2013).

• Amperometric Immunosensors :

  • Kurtinaitienė et al. (2008) designed an amperometric immunosensor for detecting antibodies against bovine leukemia protein gp51, indicating GPA512's role in developing advanced immunosensor technology (Kurtinaitienė et al., 2008).

• Genetic Programming in Engineering :

  • Togun and Bayseç (2010) utilized genetic programming to predict the torque and fuel consumption of gasoline engines, showing GPA512's relevance in automotive and mechanical engineering applications (Togun & Bayseç, 2010).

• Photoluminescence Immunosenors :

  • Ramanaviciene et al. (2019) explored the use of GPA512 in photoluminescence-based immunosensors, demonstrating its application in bioanalytical methods and medical diagnostics (Ramanaviciene et al., 2019).

• Autonomous Systems in Data Analysis :

  • Oltean and Dioşan (2009) developed an autonomous system for data analysis problems, employing GPA512 in genetic programming, showing its utility in computational data analysis (Oltean & Dioşan, 2009).

• GPU Applications in Scientific Research :

  • Werkhoven, Palenstijn, and Sclocco (2020) discussed the use of GPUs in accelerating scientific applications, including GPA512’s role in various scientific domains (Werkhoven, Palenstijn, & Sclocco, 2020).

• Clinical Marker in Medicine :

  • Byrne et al. (1999) studied GPA512 as a urinary glycoprotein GP51, a potential clinical marker for interstitial cystitis, highlighting its medical application (Byrne et al., 1999).

• Pharmaceutical Research :

  • Hellsten et al. (2015) characterized GPA512 as a prodrug for treating prostate cancer, underlining its importance in pharmaceutical research (Hellsten et al., 2015).

• Statistical Analysis in Education :

  • Bacon and Bean (2006) explored the correlation of GPA with educational research variables, indicating GPA512’s relevance in educational and statistical studies (Bacon & Bean, 2006).